Cas no 46054-87-9 (N-(2-Chlorobenzyl)isopropylamine)

• Product Name: N-(2-Chlorobenzyl)isopropylamine
• CAS No: 46054-87-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD08691701
• CID: 858763
• PubChem ID: 17138392
• Update Time: 2026-04-29

N-(2-Chlorobenzyl)isopropylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)propan-2-amine
• N-[(2-chlorophenyl)methyl]propan-2-amine
• (2-Chlor-benzyl)-isopropyl-amin
• (2-chloro-benzyl)-isopropyl-amine
• (2-CHLOROBENZYL)ISOPROPYLAMINE
• (2-chlorobenzyl)isopropylamine(SALTDATA: HCl)
• AG-F-58903
• AGN-PC-01C08H
• CTK4I9128
• N-(2-chlorobenzyl)-N-isopropylamine
• STK511998
• SureCN2471237
• N-(2-Chlorobenzyl)isopropylamine

• MDL： MFCD08691701
• Inchi： InChI=1S/C10H14ClN/c1-8(2)12-7-9-5-3-4-6-10(9)11/h3-6,8,12H,7H2,1-2H3
• InChI Key： AHXJNCOFVXXIAS-UHFFFAOYSA-N
• SMILES： CC(C)NCC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 183.08100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 12.03000
• LogP: 3.22890

Additional information on N-(2-Chlorobenzyl)isopropylamine

N-(2-Chlorobenzyl)isopropylamine: A Comprehensive Overview

N-(2-Chlorobenzyl)isopropylamine, also known by its CAS registry number CAS No. 46054-87-9, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines an isopropylamine group with a chlorobenzene moiety. The presence of the chlorine atom in the benzene ring introduces interesting electronic and steric properties, making it a valuable component in synthetic chemistry and drug discovery.

Recent advancements in synthetic chemistry have highlighted the importance of N-(2-Chlorobenzyl)isopropylamine as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular architectures, particularly in the development of novel pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic applications.

The synthesis of CAS No. 46054-87-9 involves a multi-step process that typically begins with the chlorination of benzene to form chlorobenzene derivatives. Subsequent reactions, such as nucleophilic substitution or coupling reactions, are employed to introduce the isopropylamine group. These reactions are optimized to ensure high yields and purity, which are critical for its use in downstream applications.

In terms of physical properties, N-(2-Chlorobenzyl)isopropylamine exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. Additionally, the compound is relatively stable under normal storage conditions, provided it is protected from moisture and light.

One of the most intriguing aspects of this compound is its role in catalytic processes. Recent studies have explored its potential as a ligand in transition-metal-catalyzed reactions, where it has shown remarkable efficiency in promoting enantioselective syntheses. This property has opened new avenues for its application in asymmetric catalysis, a field that continues to evolve rapidly with advancements in green chemistry.

Moreover, the integration of N-(2-Chlorobenzyl)isopropylamine into polymer systems has been investigated for its potential use in advanced materials. Researchers have found that incorporating this compound into polymeric matrices can enhance mechanical properties and thermal stability, making it a valuable additive in high-performance materials.

In conclusion, CAS No. 46054-87-9, or N-(2-Chlorobenzyl)isopropylamine, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in modern chemical innovation.